7-benzyl-1,3-dimethyl-2,4-dioxo-N-phenethyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide

• IUPAC Name: 7-benzyl-1,3-dimethyl-2,4-dioxo-N-(2-phenylethyl)pyrrolo[2,3-d]pyrimidine-6-carboxamide
• InChI: InChI=1S/C24H24N4O3/c1-26-22-19(23(30)27(2)24(26)31)15-20(28(22)16-18-11-7-4-8-12-18)21(29)25-14-13-17-9-5-3-6-10-17/h3-12,15H,13-14,16H2,1-2H3,(H,25,29)
• InChI Key: RVNFSJGXDHIFAY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(N2CC3=CC=CC=C3)C(=O)NCCC4=CC=CC=C4)C(=O)N(C1=O)C
• Molecular Formula: C24H24N4O3
• Molecular Weight: 416.5 g/mol
• CAS No.: 1021216-70-5

Description

“7-benzyl-1,3-dimethyl-2,4-dioxo-N-phenethyl-2,3,4,7-tetrahydro-1H-pyrrolo[2,3-d]pyrimidine-6-carboxamide” is a chemical compound with the molecular formula C24H24N4O3. Its molecular weight is 416.47.

Physical and Chemical Properties The predicted density of this compound is 1.25±0.1 g/cm3. The predicted pKa value is 14.65±0.20.

Scientific Research Applications

Synthesis and Biological Activity

• Heterocyclic Compound Synthesis

  The synthesis of novel heterocyclic compounds, including those derived from pyrrolo[2,3-d]pyrimidines, has been a focus of research due to their potential biological activities. For instance, the synthesis of benzodifuranyl derivatives, triazines, oxadiazepines, and thiazolopyrimidines from visnaginone and khellinone has shown analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Structural Modifications and Aggregation

  Research on thiazolo[3,2-a]pyrimidines explored how structural modifications affect supramolecular aggregation and conformational features. This work underscores the importance of molecular design in the development of compounds with desired physical and chemical properties (Nagarajaiah & Begum, 2014).

• Cytotoxic Activities

  Studies on 7-oxo-7H-dibenz[f,ij]isoquinoline and 7-oxo-7H-benzo[e]perimidine derivatives have demonstrated the potential of structurally related compounds for cytotoxic activities against cancer cells, highlighting the therapeutic research applications of such compounds (Bu et al., 2001).

Synthetic Methodologies

• Efficient Synthesis Methods

  Research into efficient synthesis methods for pyrido[2,3-d]pyrimidine derivatives has been conducted, showing the potential for rapid and high-yield production of these compounds. Such methods are crucial for facilitating the exploration of their biological activities and applications (Shaabani et al., 2009).

• Solid-Phase and Solution-Phase Synthesis

  Novel synthetic methods for thieno[3,2-d]pyrimidine derivatives have been developed, including solid-phase techniques. These methods offer versatility and efficiency in the synthesis of complex heterocyclic compounds, potentially applicable to the compound (Jeon, Kim, & Lee, 2016).

Mechanism of Action

The mode of action of a pyrimidine derivative can vary depending on its specific structure and the target it interacts with. It could inhibit or activate its target, leading to changes in cellular processes .

The pharmacokinetics of a compound, including its absorption, distribution, metabolism, and excretion (ADME), can greatly influence its bioavailability and efficacy. Factors such as the compound’s solubility, stability, and permeability can affect its ADME properties .

The compound’s action can result in molecular and cellular effects, such as changes in gene expression, enzyme activity, or signal transduction .

Environmental factors, such as pH, temperature, and the presence of other substances, can influence the compound’s action, efficacy, and stability .